2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-[4-(hydroxymethyl)phenyl]benzonitrile
• InChI: InChI=1S/C14H11NO2/c15-8-13-7-12(5-6-14(13)17)11-3-1-10(9-16)2-4-11/h1-7,16-17H,9H2
• InChI Key: YZUQUTJSJGDQNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C14H11NO2
• DSSTOX Substance ID: DTXSID20684669
• Molecular Weight: 225.24 g/mol
• CAS RN: 1262000-12-3

Description

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% (2-CNHP) is a synthetic compound composed of two phenyl rings connected by a cyano group. It is a white crystalline solid with a melting point of approximately 158-162 °C, and is soluble in methanol, dimethyl sulfoxide, and chloroform. 2-CNHP is used in a variety of scientific applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a substrate in biochemistry experiments.

Mechanism of Action

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% acts as a catalyst in chemical reactions by forming a complex with a substrate. This complex is then converted into the desired product. In addition, 2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% can act as a substrate in biochemical reactions, where it is converted into a variety of products.
Biochemical and Physiological Effects
2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cyclooxygenase, lipoxygenase, and cycloheximide. In addition, it has been found to be an inhibitor of the enzyme tyrosinase, which is involved in the production of melanin. Finally, 2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% has been found to possess antioxidant activity, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. In addition, it is soluble in a variety of organic solvents, which makes it easy to use in a variety of applications. However, 2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% is not very soluble in water, which can limit its use in certain experiments.

Future Directions

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% has a wide range of potential applications in both organic synthesis and biochemistry. In the future, it may be used in the development of new materials, such as polymers and nanocomposites, as well as in the synthesis of novel drugs and therapeutics. Additionally, it may be used in the development of new fluorescent probes for imaging and analysis of proteins. Finally, further research into the biochemical and physiological effects of 2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% may reveal new therapeutic uses for this compound.

Synthesis Methods

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% can be synthesized from 4-hydroxybenzonitrile and 4-methylphenol in the presence of a base catalyst. The reaction is conducted in a mixture of dimethylformamide and dimethyl sulfoxide, and the product is isolated by crystallization from methanol. The yield of the reaction is generally high, with a reported yield of 95%.

Scientific Research Applications

2-Cyano-4-(4-hydroxymethylphenyl)phenol, 95% has a wide range of scientific applications. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a substrate in biochemistry experiments. It is also used as a dye for fluorescence microscopy and as a fluorescent probe for imaging and analysis of proteins. In addition, it is used in the synthesis of new materials, such as polymers and nanocomposites.